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Compound of Interest

Compound Name: Dac 5945

Cat. No.: B1669747 Get Quote

This technical support center provides detailed guides and frequently asked questions to assist

researchers, scientists, and drug development professionals in successfully upgrading the

firmware on HPE 5945 switches and troubleshooting potential issues.

Frequently Asked Questions (FAQs)
Q1: What is an In-Service Software Upgrade (ISSU) and is it supported on the HPE 5945?

A1: In-Service Software Upgrade (ISSU) is a method to update the switch's firmware without

significant downtime or interruption of service. The HPE 5945 supports ISSU, but it requires the

switches to be configured in an Intelligent Resilient Framework (IRF) stack. This allows one

switch in the stack to be upgraded while the other takes over traffic forwarding, thus

maintaining network connectivity.

Q2: What is the difference between a compatible and an incompatible firmware upgrade?

A2: A compatible upgrade allows for a seamless, non-disruptive update using ISSU, as the

running and new firmware versions can coexist within the same IRF stack during the upgrade

process. An incompatible upgrade means the two firmware versions cannot run concurrently,

and the upgrade will be service-disruptive as it requires a full reboot of the switch or IRF stack.

Q3: How can I check if a firmware version is compatible for an ISSU upgrade with my current

version?
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A3: You can verify ISSU compatibility directly on the switch using the following command:

display version comp-matrix file This command will analyze the target firmware image file and

show a list of compatible versions.[1][2]

Q4: Do I need to upgrade the Boot ROM separately?

A4: For switches running Comware 7, like the HPE 5945, the Boot ROM is typically upgraded

automatically during the firmware upgrade process. Therefore, a separate Boot ROM update is

usually not necessary.

Q5: What are the common causes of firmware upgrade failures on the HPE 5945?

A5: Common causes for upgrade failures include:

Insufficient Flash Storage: The switch's flash memory may not have enough free space to

store and extract the new firmware image.[3]

Incompatible Firmware Version: Attempting an ISSU with an incompatible firmware version

can lead to failures.

IRF Configuration Issues: Problems with the IRF stack, such as a lack of a properly

configured MAD (Multi-Active Detection) mechanism, can cause issues during the upgrade.

[4][5]

File Transfer Errors: The firmware file may become corrupted during transfer to the switch.

Troubleshooting Guides
Issue 1: Firmware upgrade fails with "no sufficient
storage space" error.

Symptom: The upgrade process is aborted, and an error message indicating insufficient

storage space on a specific slot (member) of the IRF stack is displayed.[3]

Cause: The flash memory on one or more IRF members does not have enough free space

for the new firmware image.

Resolution:
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Log in to the switch and check the available flash space on each IRF member using the dir

or dir /all-filesystems command.[6]

Identify and delete any old or unnecessary files, such as old firmware images or log files,

using the delete /unreserved command.[3]

Empty the recycle bin on each member to ensure deleted files are permanently removed

and space is freed up using the reset recycle-bin command.[3]

Retry the firmware upgrade process.

Issue 2: An IRF member enters a "faulty" state after a
firmware upgrade.

Symptom: After an ISSU, one of the IRF members does not rejoin the stack and is shown in

a "faulty" state.

Cause: This can be due to a known bug in certain firmware versions, especially when using

100GbE interfaces for the IRF link.

Resolution:

Check the release notes of your current and target firmware versions for any known bugs

related to IRF.

If a known bug is identified, a specific hotfix or a newer firmware version that resolves the

issue may be required.

As a workaround, performing the upgrade using the boot-loader method instead of ISSU

might be necessary. This method is disruptive.

Issue 3: IRF stack enters a "split-brain" scenario after a
failed upgrade.

Symptom: After a failed upgrade and reboot, both switches in the IRF stack become "master"

and are no longer functioning as a single logical unit. You may lose SSH access as both

switches might have the same IP address.[3]
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Cause: This typically happens when an upgrade fails on one member of the IRF stack, and

upon reboot, the members can no longer communicate correctly. A missing or misconfigured

Multi-Active Detection (MAD) mechanism can exacerbate this issue.[4][5]

Resolution:

Connect to each switch via the console port.

Verify the firmware version on each switch using the display version command.

On the switch that failed to upgrade, manually copy the new firmware file and set it as the

main boot image using the boot-loader command.

Ensure that a MAD mechanism (e.g., BFD MAD) is configured correctly to prevent future

split-brain scenarios.[4][5]

Once both switches are on the same firmware version, reboot the entire IRF stack.

Issue 4: Switch is unresponsive or fails to boot after a
firmware upgrade.

Symptom: The switch does not boot up properly after a firmware upgrade and may be stuck

in a boot loop.

Cause: The firmware image may be corrupted, or there might have been a power failure

during the upgrade process.

Resolution:

Connect to the switch via the console port and observe the boot sequence for any error

messages.

If the switch enters the boot menu, you can attempt to load a new firmware image via

TFTP or Xmodem.

If the switch is completely unresponsive, it may require a factory reset or, in rare cases,

intervention from HPE support. In some instances of severe firmware corruption, hardware
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replacement might be necessary.[7]

Data Presentation
Table 1: Key Commands for Firmware Upgrade and Troubleshooting

Command Description

display version
Shows the current firmware and Boot ROM

version.

display version comp-matrix file
Checks the compatibility of a new firmware file

for ISSU.[1][2]

dir /all-filesystems
Lists all files and shows available space on the

flash storage of all IRF members.[6]

delete /unreserved Deletes a file from the flash storage.[3]

reset recycle-bin Empties the recycle bin to free up space.[3]

issu load file slot
Starts the ISSU process on a specific IRF

member.[1][8]

issu run switchover
Initiates a master/standby switchover in the IRF

stack during an ISSU.[8]

issu commit slot
Commits the firmware upgrade on a specific IRF

member.[8]

boot-loader file all main

Sets the main startup image for all members in

an IRF stack for a standard (disruptive)

upgrade.

Experimental Protocols
Protocol 1: Pre-Upgrade Checklist

Download Firmware: Obtain the desired firmware .ipe file from the official HPE support

website.
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Review Release Notes: Carefully read the release notes for the new firmware version. Pay

close attention to new features, bug fixes, known issues, and any specific upgrade

requirements.

Backup Configuration: Save the current running configuration to a safe location. Use the

save command to save the running configuration to the startup configuration, and then back

up the configuration file to a TFTP server.

Check Flash Space: Ensure there is enough free space on the flash storage of all IRF

members. Use the dir /all-filesystems command and clean up old files if necessary.[6]

Verify ISSU Compatibility: If performing a non-disruptive upgrade, use the display version

comp-matrix file command to confirm that the new firmware is compatible with the currently

running version.[1][2]

Verify IRF Health: Ensure the IRF stack is stable and all members are in a "ready" state. Use

the display irf command to check the status.

Ensure MAD is Configured: For IRF setups, verify that a Multi-Active Detection (MAD)

mechanism is active to prevent split-brain scenarios during the upgrade.[4][5]

Protocol 2: Non-Disruptive ISSU Firmware Upgrade (for
IRF)
This protocol assumes a two-member IRF stack.

Transfer Firmware: Copy the new firmware .ipe file to the flash storage of the master switch.

Load Firmware on Standby: Initiate the upgrade on the standby member first.

The standby member will reboot with the new firmware.

Perform Switchover: Once the standby member has rebooted and rejoined the IRF stack,

initiate a master/standby switchover.

The original master will reboot, and the upgraded standby will become the new master.
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Commit Upgrade on Original Master: After the original master reboots and rejoins the stack

as the new standby, commit the upgrade.

Verify Upgrade: After both members are upgraded, verify the new firmware version on both

switches using display version. Also, check the IRF status with display irf.

Protocol 3: Standard (Disruptive) Firmware Upgrade
This protocol is for a standalone switch or for an IRF stack where an incompatible firmware

upgrade is required.

Transfer Firmware: Copy the new firmware .ipe file to the flash storage of the switch.

Set Boot-loader: Specify the new firmware file as the main boot image for the next reboot.

For a standalone switch:

For an IRF stack:

Save Configuration: Save the current configuration.

Reboot: Reboot the switch or the entire IRF stack.

Verify Upgrade: After the reboot, log in and verify the new firmware version using the display

version command.

Mandatory Visualization
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End: Upgrade Complete

Click to download full resolution via product page

Caption: Firmware upgrade decision workflow for HPE 5945 switches.
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Caption: Signaling pathway for a non-disruptive ISSU on an IRF stack.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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